Cas no 2126159-98-4 ((1-ethynylcyclopropyl)methanamine hydrochloride)

• Product Name: (1-ethynylcyclopropyl)methanamine hydrochloride
• CAS No: 2126159-98-4
• CID: 4638967
• Update Time: 2025-07-02

(1-ethynylcyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-ethynylcyclopropyl)methanamine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1-ethynylcyclopropyl)methanamine hydrochloride

Comprehensive Overview of (1-Ethynylcyclopropyl)methanamine Hydrochloride (CAS No. 2126159-98-4): Properties, Applications, and Research Insights

(1-Ethynylcyclopropyl)methanamine hydrochloride (CAS No. 2126159-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique cyclopropyl and ethynyl functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, combining a rigid cyclopropane ring with a reactive alkyne moiety, makes it particularly valuable for designing novel drug candidates and advanced materials. Researchers are increasingly exploring its potential in click chemistry applications, where its amine hydrochloride derivative enhances solubility and reactivity.

In recent years, the demand for small-molecule intermediates like (1-ethynylcyclopropyl)methanamine hydrochloride has surged due to their role in developing targeted therapies and bioconjugation techniques. The compound's CAS No. 2126159-98-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. A key advantage of this molecule lies in its ability to participate in Huisgen cycloaddition reactions, a cornerstone of modern bioorthogonal chemistry. This property aligns with current trends in precision medicine, where researchers seek efficient methods to label biomolecules or modify drug delivery systems.

The synthesis of (1-ethynylcyclopropyl)methanamine hydrochloride typically involves multi-step organic transformations, including Sonogashira coupling and reductive amination. Its hydrochloride salt form improves stability, a critical factor for industrial-scale applications. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its high purity, which is essential for reproducible results in high-throughput screening assays. Notably, the compound's cyclopropyl-ethynyl scaffold has shown promise in modulating enzyme inhibition, particularly in studies related to kinase targets and GPCR ligands.

From an industrial perspective, CAS 2126159-98-4 is often discussed in the context of green chemistry initiatives. Researchers are optimizing its production to minimize waste and energy consumption, addressing growing concerns about sustainable synthesis. The compound's compatibility with flow chemistry systems further enhances its appeal for process intensification. These developments resonate with the pharmaceutical industry's shift toward continuous manufacturing, a topic frequently queried in scientific search engines.

Emerging applications of (1-ethynylcyclopropyl)methanamine hydrochloride extend to material science, where its structural features contribute to the design of functional polymers and molecular scaffolds. The ethynyl group enables covalent attachment to surfaces, a property exploited in biosensor development and nanotechnology. Recent publications highlight its utility in creating metal-organic frameworks (MOFs) with tailored porosity, addressing search trends related to energy storage solutions and gas separation technologies.

Quality control protocols for 2126159-98-4 emphasize rigorous HPLC analysis and residual solvent testing, reflecting industry standards for pharmaceutical intermediates. The compound's structure-activity relationships (SAR) are actively investigated, particularly in fragment-based drug discovery (FBDD). This aligns with frequent search queries about hit-to-lead optimization strategies. As regulatory agencies prioritize impurity profiling, the reliable characterization of (1-ethynylcyclopropyl)methanamine hydrochloride becomes increasingly important for regulatory submissions.

In conclusion, (1-ethynylcyclopropyl)methanamine hydrochloride (CAS No. 2126159-98-4) represents a compelling case study in interdisciplinary chemical research. Its dual utility in life sciences and advanced materials underscores the convergence of these fields, a theme dominating contemporary scientific literature. Future directions may explore its role in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, areas generating substantial search engine traffic among medicinal chemists. The compound's trajectory exemplifies how structural complexity enables diverse applications while meeting the demand for sustainable chemistry solutions.